![molecular formula C6H7ClN2S B2830376 5-Chloro-3-cyclobutyl-1,2,4-thiadiazole CAS No. 1487123-54-5](/img/structure/B2830376.png)
5-Chloro-3-cyclobutyl-1,2,4-thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-3-cyclobutyl-1,2,4-thiadiazole is a chemical compound with the molecular formula C6H7ClN2S and a molecular weight of 174.65 . It is a research-use-only compound .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered thiadiazole ring attached to a cyclobutyl group and a chlorine atom .Scientific Research Applications
Corrosion Inhibition
Research on thiadiazole derivatives, including compounds structurally similar to 5-Chloro-3-cyclobutyl-1,2,4-thiadiazole, has shown promising applications in the field of corrosion inhibition. For example, certain 1,3,4-thiadiazole derivatives have been studied for their effectiveness as corrosion inhibitors for mild steel in acidic environments. These compounds demonstrated significant inhibition efficiency, which could be correlated with their molecular structures and electronic properties. The adsorption of these inhibitors on metal surfaces followed Langmuir's adsorption isotherm, indicating a strong and efficient binding to the surface, thereby preventing corrosion (Lebrini et al., 2005).
Anticancer Potential
Thiadiazole derivatives, including those structurally related to this compound, have also been investigated for their potential anticancer activities. These compounds have been synthesized and evaluated against various cancer cell lines, showing promising results in inhibiting cell proliferation. The anticancer activity of these derivatives can be attributed to their ability to interfere with cellular processes critical for cancer cell survival and proliferation. Some compounds have even been granted National Cancer Institute (NCI) codes for further evaluation due to their significant inhibitory effects on tumor cells, highlighting the potential of thiadiazole derivatives in cancer therapy (Noolvi et al., 2011).
Antimicrobial and Antiviral Activities
The search for new antimicrobial and antiviral agents has led to the exploration of thiadiazole derivatives for their potential in this area. Compounds structurally related to this compound have been synthesized and screened for their antimicrobial activity against various pathogenic bacteria and fungi. Some of these derivatives have shown high activity against both Gram-positive and Gram-negative bacteria, making them candidates for further development as antibiotics. Additionally, certain thiadiazole derivatives have demonstrated antiviral activities, suggesting a broad spectrum of potential biological applications (Chen et al., 2010).
Future Directions
The future directions for research on 5-Chloro-3-cyclobutyl-1,2,4-thiadiazole and similar compounds could involve further exploration of their potential biological activities, including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and antimicrobial effects . Additionally, structural modifications in the 1,3,4-thiadiazole ring could result in highly effective and less toxic compounds .
Mechanism of Action
Target of Action
Compounds with a similar 1,3,4-thiadiazole structure have been found to targetVEGFR-2 and BRAF kinases . These kinases play a crucial role in cell proliferation and survival, making them important targets for anticancer therapies .
Mode of Action
Compounds with a similar 1,3,4-thiadiazole structure have been found to inhibit the activity of vegfr-2 and braf kinases . This inhibition can lead to a decrease in cell proliferation and survival, which is beneficial in the treatment of cancer .
Biochemical Pathways
The inhibition of vegfr-2 and braf kinases can affect multiple downstream pathways involved in cell proliferation and survival .
Result of Action
The inhibition of vegfr-2 and braf kinases can lead to a decrease in cell proliferation and survival .
properties
IUPAC Name |
5-chloro-3-cyclobutyl-1,2,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2S/c7-6-8-5(9-10-6)4-2-1-3-4/h4H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTOQSFPKPONEPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=NSC(=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.